Cas no 1219626-78-4 ((Z)-N'-hydroxypyrazine-2-carboximidamide)

• Product Name: (Z)-N'-hydroxypyrazine-2-carboximidamide
• CAS No: 1219626-78-4
• MF: C₅H₆N₄O
• MW: 138.127339839935
• CID: 4563507
• Update Time: 2025-10-31

(Z)-N'-hydroxypyrazine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-hydroxypyrazine-2-carboximidamide
• (Z)-N'-hydroxypyrazine-2-carboximidamide

• Inchi： 1S/C5H6N4O/c6-5(9-10)4-3-7-1-2-8-4/h1-3,10H,(H2,6,9)
• InChI Key： QZHJCRJEMIFNNB-UHFFFAOYSA-N
• SMILES： C1(C(NO)=N)=NC=CN=C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Additional information on (Z)-N'-hydroxypyrazine-2-carboximidamide

Introduction to (Z)-N'-hydroxypyrazine-2-carboximidamide (CAS No. 1219626-78-4)

The compound (Z)-N'-hydroxypyrazine-2-carboximidamide (CAS No. 1219626-78-4) is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique molecular structure, holds promise for various applications, particularly in the synthesis of novel therapeutic agents. The detailed exploration of its chemical properties, potential biological activities, and recent advancements in its utilization within the pharmaceutical industry will be discussed in this comprehensive overview.

The molecular structure of (Z)-N'-hydroxypyrazine-2-carboximidamide consists of a pyrazine core linked to a carboximidamide functional group. This configuration imparts distinct chemical reactivity and stability, making it a valuable intermediate in organic synthesis. The presence of the hydroxyl group further enhances its versatility, allowing for diverse modifications and functionalizations that can tailor its properties for specific applications.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The pyrazine ring is a common structural feature in many biologically active molecules, and its derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The carboximidamide moiety, on the other hand, is known for its ability to form stable hydrogen bonds with biological targets, which can enhance binding affinity and selectivity.

Current research in the field of medicinal chemistry has highlighted the importance of developing novel scaffolds that can modulate biological pathways effectively. (Z)-N'-hydroxypyrazine-2-carboximidamide has emerged as a promising candidate due to its unique structural features. Studies have demonstrated its potential in inhibiting various enzymes and receptors involved in pathophysiological processes. For instance, preliminary investigations suggest that this compound may exhibit inhibitory activity against certain kinases and proteases, which are key targets in cancer therapy.

One of the most intriguing aspects of (Z)-N'-hydroxypyrazine-2-carboximidamide is its synthetic accessibility. The compound can be readily prepared through well-established synthetic routes, which include condensation reactions between appropriate precursors under controlled conditions. This ease of synthesis makes it an attractive building block for further derivatization and optimization. Researchers have leveraged this flexibility to create a library of analogs with modified substituents to fine-tune their pharmacological profiles.

The hydroxyl group in the molecule plays a crucial role in determining its reactivity and interactions with biological targets. It can participate in hydrogen bonding with polar residues on proteins or nucleic acids, thereby influencing binding affinity and specificity. This feature has been exploited in designing molecules with enhanced target engagement and reduced off-target effects. Additionally, the hydroxyl group can be further functionalized through various chemical transformations, such as etherification or esterification, to introduce additional layers of complexity and functionality.

Advances in computational chemistry have also contributed to the understanding of the pharmacological properties of (Z)-N'-hydroxypyrazine-2-carboximidamide. Molecular modeling studies have provided insights into its binding mode with potential targets, helping researchers to rationalize structure-activity relationships (SAR). These computational approaches have been instrumental in guiding synthetic efforts and optimizing lead compounds for clinical development.

In vitro studies have begun to uncover the diverse biological activities of this compound. Initial experiments have shown that it can modulate pathways associated with inflammation and cell proliferation. For example, researchers have observed inhibitory effects on enzymes such as COX-2 and lipoxygenase, which are implicated in inflammatory responses. Furthermore, preliminary cell-based assays suggest that it may exhibit cytotoxic effects against certain cancer cell lines, making it a potential candidate for further investigation as an anticancer agent.

The development of novel therapeutic agents often involves rigorous testing to evaluate their safety and efficacy. While (Z)-N'-hydroxypyrazine-2-carboximidamide shows promise based on preclinical data, it is essential to conduct thorough toxicological studies before considering its use in humans. These studies will help assess potential side effects and determine appropriate dosing regimens. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are crucial to translate laboratory findings into viable clinical candidates.

The future directions for research on (Z)-N'-hydroxypyrazine-2-carboximidamide are multifaceted. One area of focus is the exploration of its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide valuable insights into its therapeutic potential and help identify ways to enhance its efficacy while minimizing side effects.

Another promising avenue is the development of prodrugs based on this scaffold. Prodrugs are designed to improve solubility or stability while being converted into active forms within the body. By leveraging the structural features of (Z)-N'-hydroxypyrazine-2-carboximidamide, researchers can create prodrugs that enhance bioavailability or target specific tissues more effectively.

Furthermore, interdisciplinary approaches combining chemistry with other fields such as nanotechnology offer new possibilities for drug delivery systems. Encapsulating this compound within nanoparticles could improve its delivery efficiency and reduce systemic toxicity. Such innovations could open up new therapeutic strategies for treating complex diseases.

In conclusion, (Z)-N'-hydroxypyrazine-2-carboximidamide (CAS No. 1219626-78-4) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its synthetic accessibility and modifiable nature make it an excellent candidate for further exploration as a lead compound or building block for novel therapeutics. Continued research efforts will be essential to fully realize its potential in addressing unmet medical needs.